Development of an ICT-based ratiometric fluorescent hypochlorite probe suitable for living cell imaging†
Chemical Communications Pub Date: 2011-10-31 DOI: 10.1039/C1CC15762K
Abstract
We have judiciously constructed a novel ICT-based ratiometric OCl−probe capable of ratiometric imaging in the live cells based on the new OCl−-promoted de-diaminomaleonitrile reaction.
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